Cas no 217314-47-1 (Methyl 3-amino-5-methoxybenzoate)
Methyl 3-amino-5-methoxybenzoate is a benzoate ester derivative featuring both amino and methoxy functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C9H11NO3) offers reactivity at multiple sites, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The amino group facilitates further derivatization, while the methoxy group enhances solubility and electronic properties. This compound is particularly valued for its stability under standard conditions and compatibility with a range of coupling reactions. It serves as a key building block for constructing complex heterocycles or active pharmaceutical ingredients (APIs), with precise purity grades available for research and industrial use.
217314-47-1 structure
Product Name:Methyl 3-amino-5-methoxybenzoate
CAS No:217314-47-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD09263221
CID:243407
PubChem ID:11830046
Update Time:2025-05-27
Methyl 3-amino-5-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-5-methoxybenzoate
- Benzoic acid,3-amino-5-methoxy-, methyl ester
- C9H11NO3
- methyl 5-amino-3-methoxybenzoate
- METHYL-3-AMINO-5-METHOXYBENZOATE
- 3-amino-5-methoxybenzoic acid methyl ester
- 3-amino-5-methoxy-benzoic acid methyl ester
- 3-methoxy-5-methoxycarbonylaniline
- AG-E-59081
- AGN-PC-00H14K
- AK116844
- CTK4E7577
- KB-256322
- Methyl 3-methoxy-5-aminobenzoate
- SureCN414382
- OWMZQNZFHGAVCN-UHFFFAOYSA-N
- 1036AB
- 3-Methoxy-5-aminobenzoic acid methyl ester
- ST24047791
- AKOS006330497
- AMY22875
- SY037925
- W16684
- A878949
- MFCD09263221
- METHYL3-AMINO-5-METHOXYBENZOATE
- DTXSID60474041
- CS-W005930
- SCHEMBL414382
- EN300-2929147
- 217314-47-1
- GS-6513
-
- MDL： MFCD09263221
- Inchi： 1S/C9H11NO3/c1-12-8-4-6(9(11)13-2)3-7(10)5-8/h3-5H,10H2,1-2H3
- InChI Key： OWMZQNZFHGAVCN-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC(C(=O)OC)=C1)N
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.6
Experimental Properties
- Density: 1.18
- Boiling Point: 335.2±22.0℃ at 760 mmHg
- Flash Point: 178.301 °C
- PSA: 61.55
Methyl 3-amino-5-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160090-5g |
methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 95+% | 5g |
$196 | 2021-06-16 | |
| Chemenu | CM160090-10g |
methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 95+% | 10g |
$282 | 2021-06-16 | |
| Chemenu | CM160090-25g |
methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 95+% | 25g |
$509 | 2021-06-16 | |
| Chemenu | CM160090-100g |
methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 95+% | 100g |
$1526 | 2021-06-16 | |
| Alichem | A015008443-1g |
Methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 97% | 1g |
$1475.10 | 2023-09-02 | |
| Apollo Scientific | OR953964-250mg |
Methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 98% | 250mg |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR953964-1g |
Methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 98% | 1g |
£24.00 | 2025-02-20 | |
| Apollo Scientific | OR953964-5g |
Methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 98% | 5g |
£113.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M98990-5g |
Methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 98% | 5g |
¥861.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M98990-1g |
Methyl 3-amino-5-methoxybenzoate |
217314-47-1 | 98% | 1g |
¥182.0 | 2024-07-19 |
Methyl 3-amino-5-methoxybenzoate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
217314-47-1 (Methyl 3-amino-5-methoxybenzoate) Related Products
- 183270-47-5(Benzoic acid, 3-(3-aminophenoxy)-, methyl ester)
- 915403-19-9(Ethyl 3-amino-5-methoxybenzoate)
- 24477-92-7(Methyl 4-(4-aminophenoxy)benzoate)
- 24002-80-0(Methyl 4-(3,4-Diaminophenoxy)benzenecarboxylate)
- 67973-80-2(Methyl 3-amino-5-hydroxybenzoate)
- 92643-72-6(Methyl 3-amino-4-hydroxy-5-methoxybenzoate)
- 141288-44-0(Benzoic acid, 3,5-diamino-, phenyl ester)
- 706792-04-3(Methyl 3-amino-5-ethoxybenzoate)
- 69660-37-3(5-Amino-3-methoxy-4-methylbenzoic acid methyl ester)
- 74165-74-5(3-Amino-5-methoxybenzoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
